Cas no 13116-43-3 (Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI))

Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) structure
13116-43-3 structure
Product Name:Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
CAS No:13116-43-3
MF:C10H14N6O2
MW:250.257160663605
CID:221816
PubChem ID:262974
Update Time:2025-04-19

Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
    • SCHEMBL6674363
    • NSC97112
    • 13116-40-0
    • 9-(3-amino-3,5-dideoxypentofuranosyl)-9h-purin-6-amine
    • 13116-43-3
    • NSC99197
    • NSC-99197
    • DTXSID80294561
    • NSC-97112
    • Inchi: 1S/C10H14N6O2/c1-4-5(11)7(17)10(18-4)16-3-15-6-8(12)13-2-14-9(6)16/h2-5,7,10,17H,11H2,1H3,(H2,12,13,14)
    • InChI Key: MYWDDWKDEIXHFD-UHFFFAOYSA-N
    • SMILES: O1C(C)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)N

Computed Properties

  • Exact Mass: 250.118
  • Monoisotopic Mass: 250.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.8
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.93
  • Boiling Point: 579.3°C at 760 mmHg
  • Flash Point: 304.2°C
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